Cas no 54333-93-6 (N,N-diethyl-2-({2-[(E)-2-(5-nitrofuran-2-yl)ethenyl]quinolin-8-yl}oxy)ethanamine)

• Product Name: N,N-diethyl-2-({2-[(E)-2-(5-nitrofuran-2-yl)ethenyl]quinolin-8-yl}oxy)ethanamine
• CAS No: 54333-93-6
• MF: C₂₁H₂₃N₃O₄
• MW: 381.425025224686
• CID: 1588672
• PubChem ID: 6434486
• Update Time: 2025-04-21

N,N-diethyl-2-({2-[(E)-2-(5-nitrofuran-2-yl)ethenyl]quinolin-8-yl}oxy)ethanamine Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-({2-[(E)-2-(5-nitrofuran-2-yl)ethenyl]quinolin-8-yl}oxy)ethanamine
• ethanamine, N,N-diethyl-2-[[2-[(E)-2-(5-nitro-2-furanyl)ethenyl]-8-quinolinyl]oxy]-
• N,N-Diethyl-2-({2-[(E)-2-(5-nitro-2-furyl)vinyl]quinolin-8-yl}oxy)ethanamine
• BRN 1180984
• 54333-93-6
• 2-(2-(5-Nitro-2-furyl)vinyl)-8-(beta-(N,N-diethylamino)ethoxy)quinoline
• N,N-Diethyl-2-((2-(2-(5-nitro-2-furanyl)ethenyl)-8-quinolinyl)oxy)ethanamine
• N,N-diethyl-2-[2-[(E)-2-(5-nitrofuran-2-yl)ethenyl]quinolin-8-yl]oxyethanamine
• ETHANAMINE, N,N-DIETHYL-2-((2-(2-(5-NITRO-2-FURANYL)ETHENYL)-8-QUINOLINYL)OXY)-

• Inchi： 1S/C21H23N3O4/c1-3-23(4-2)14-15-27-19-7-5-6-16-8-9-17(22-21(16)19)10-11-18-12-13-20(28-18)24(25)26/h5-13H,3-4,14-15H2,1-2H3/b11-10+
• InChI Key： KUAUMANVTUEDCF-ZHACJKMWSA-N
• SMILES： O(C1=CC=CC2=CC=C(/C=C/C3=CC=C([N+](=O)[O-])O3)N=C12)CCN(CC)CC

Computed Properties

• Exact Mass: 381.16899
• Monoisotopic Mass: 381.168856
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.3
• XLogP3: 4.5

Experimental Properties

• Density: 1.236
• Boiling Point: 530.3°C at 760 mmHg
• Flash Point: 274.5°C
• Refractive Index: 1.646
• PSA: 81.64